Cas no 650624-50-3 (1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol)

1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol structure
650624-50-3 structure
Product Name:1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol
CAS No:650624-50-3
MF:C23H24O2
MW:332.435466766357
CID:408559
PubChem ID:13806742
Update Time:2024-03-01

1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, b-ethyl-a-(4-methoxyphenyl)-a-phenyl-
    • 1-(4-methoxyphenyl)-1,2-diphenylbutan-1-ol
    • CID 13806742
    • 1-(4-Methoxyphenyl)-1,2-diphenyl-1-butanol
    • 1-(4-Methoxyphenyl)-1,2-diphenylbut
    • Benzeneethanol, β-ethyl-α-(4-methoxyphenyl)-α-phenyl-
    • Inchi: 1S/C23H24O2/c1-3-22(18-10-6-4-7-11-18)23(24,19-12-8-5-9-13-19)20-14-16-21(25-2)17-15-20/h4-17,22,24H,3H2,1-2H3
    • InChI Key: NLBVQBATUNTIPI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 332.177630004g/mol
  • Monoisotopic Mass: 332.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.100±0.06 g/cm3(Predicted)
  • Boiling Point: 451.5±33.0 °C(Predicted)
  • pka: 13.24±0.29(Predicted)

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